Cas no 2228389-51-1 (3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid)

• Product Name: 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid
• CAS No: 2228389-51-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5792685
• PubChem ID: 165721289
• Update Time: 2025-06-13

3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid
• EN300-1763944
• 2228389-51-1
• 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid

• Inchi： 1S/C8H10N2O3/c1-5-6(3-9-4-10-5)7(11)2-8(12)13/h3-4,7,11H,2H2,1H3,(H,12,13)
• InChI Key： YORDLZVIUMZGRI-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1=CN=CN=C1C

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.3Ų

Additional information on 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid

Professional Introduction to 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic Acid (CAS No. 2228389-51-1)

3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid, identified by its Chemical Abstracts Service number CAS No. 2228389-51-1, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its structural uniqueness and potential applications in drug development and therapeutic interventions. The molecular structure of 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid incorporates both hydroxyl and pyrimidine moieties, which are crucial for its biological activity and interaction with biological targets.

The presence of a hydroxyl group at the third carbon position and a 4-methylpyrimidin-5-yl substituent at the third carbon of the propanoic acid backbone suggests a high degree of functional flexibility. This structural feature makes it a valuable candidate for further chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties. The compound's ability to engage with various biological pathways is of particular interest to researchers exploring novel therapeutic strategies.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Pyrimidine derivatives, such as those found in 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid, are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 4-position of the pyrimidine ring further modulates its electronic properties, potentially enhancing binding affinity to biological targets.

In the context of contemporary research, 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid has been investigated for its potential role in modulating metabolic pathways. Studies have indicated that this compound may influence key enzymes involved in glycolysis and fatty acid oxidation, making it a promising candidate for treating metabolic disorders such as diabetes and obesity. The hydroxyl group's ability to participate in hydrogen bonding interactions further enhances its potential as a pharmacophore.

The synthesis of 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These synthetic methodologies not only highlight the compound's complexity but also underscore the expertise required in its preparation.

Evaluation of the pharmacokinetic properties of 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid is crucial for determining its suitability as a drug candidate. Preliminary studies have suggested that this compound exhibits moderate solubility in water and lipids, which could influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Further investigations into its pharmacokinetics will provide valuable insights into optimizing dosing regimens and minimizing potential side effects.

The role of computational chemistry in understanding the behavior of 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions with target proteins and assess potential drug-drug interactions. These computational approaches complement experimental data and provide a comprehensive understanding of the compound's mechanism of action.

In conclusion, 3-Hydroxy-3-(4-methylpyrimidin-5-yl)propanoic acid represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.